MC-GGFG-AM-(10Me-11F-Camptothecin)

• CAS: 2873460-70-7
• Molecular Formula: C51H56FN9O14
• Molecular Weight: 1038.0 g/mol
• InChI: InChI=1S/C51H56FN9O14/c1-3-51(72)35-20-39-46-33(26-61(39)48(69)34(35)27-75-49(51)70)32(31-18-29(2)36(52)21-37(31)59-46)22-56-50(71)74-17-16-73-28-57-42(64)24-55-47(68)38(19-30-10-6-4-7-11-30)58-43(65)25-54-41(63)23-53-40(62)12-8-5-9-15-60-44(66)13-14-45(60)67/h4,6-7,10-11,13-14,18,20-21,38,72H,3,5,8-9,12,15-17,19,22-28H2,1-2H3,(H,53,62)(H,54,63)(H,55,68)(H,56,71)(H,57,64)(H,58,65)/t38-,51-/m0/s1
• InChIKey: LMQIUJUWNKZJEB-HGWGJBHZSA-N

MC-GGFG-AM-(10Me-11F-Camptothecin) (CAS 2873460-70-7): A Defined Cathepsin‑B-Cleavable ADC Linker‑Payload for GPC3‑Targeted Conjugates

MC‑GGFG‑AM‑(10Me‑11F‑Camptothecin) (CAS 2873460‑70‑7) is a linker‑payload conjugate comprising the maleimidocaproyl (MC) anchor, the cathepsin‑B‑cleavable tetrapeptide Gly‑Gly‑Phe‑Gly (GGFG), a self‑immolative aminomethyl (AM) spacer, and the camptothecin analog ZD06519 (10‑methyl‑11‑fluoro‑camptothecin) [1]. It serves as the drug‑linker component for ZW251, an antibody‑drug conjugate (ADC) targeting glypican‑3 (GPC3) for hepatocellular carcinoma [2]. ZD06519 was selected from approximately 100 camptothecin analogs for its moderate free‑payload potency (∼1 nM), low hydrophobicity, strong bystander activity, robust plasma stability, and high monomeric ADC content [3].

✓ Cathepsin‑B‑cleavable GGFG linker‑payload for ADC construct research

✓ ZD06519 payload with reported moderate intrinsic potency for target‑engagement studies

✓ Designed for GPC3‑targeted conjugate research in hepatocellular carcinoma models

• [1] Petersen, M.E. et al. (2024) 'Design and Evaluation of ZD06519, a Novel Camptothecin Payload for Antibody Drug Conjugates', Molecular Cancer Therapeutics, 23(5), pp. 606–618. doi: 10.1158/1535-7163.MCT-23-0822. View Source
• [2] Zymeworks Inc. (2025) 'Zymeworks Receives FDA Clearance for IND Application of ZW251, a Novel GPC3‑Targeted ADC for Hepatocellular Carcinoma', Press Release, 28 July 2025. View Source
• [3] Petersen, M.E. et al. (2024) 'Design and Evaluation of ZD06519, a Novel Camptothecin Payload for Antibody Drug Conjugates', Molecular Cancer Therapeutics, 23(5), pp. 606–618. doi: 10.1158/1535-7163.MCT-23-0822. View Source

Why MC-GGFG-AM-(10Me-11F-Camptothecin) Cannot Be Replaced by Off‑the‑Shelf Camptothecin Linker‑Payloads

Camptothecin ADC platforms are not interchangeable because the linker‑payload fundamentally governs off‑target toxicity, the therapeutic index, and bystander‑killing efficiency [1]. Clinically validated payloads such as DXd and SN‑38 exhibit divergent hydrophobicity, plasma stability, aggregation propensity, and susceptibility to efflux pumps, which directly influence the maximum tolerated dose and efficacy in different tumor microenvironments [2]. Substituting MC‑GGFG‑AM‑(10Me‑11F‑Camptothecin) with a generic GGFG‑exatecan or SN‑38 conjugate therefore risks altered DAR distribution, reduced monomeric ADC content, and a narrowed therapeutic window, negating the specific property balance engineered into ZD06519 for GPC3‑targeted delivery.

Target MC‑GGFG‑AM‑(10Me‑11F‑Camptothecin) Payload release kinetics and plasma stability profile may differ from DXd‑based conjugates; direct substitution can alter linker‑dependent toxicity endpoints

Target MC‑GGFG‑AM‑(10Me‑11F‑Camptothecin) Hydrophobicity and aggregation propensity differ from deruxtecan platform; manufacturing yield and monomeric ADC content may not transfer

Target MC‑GGFG‑AM‑(10Me‑11F‑Camptothecin) P‑gp susceptibility differs from SN‑38‑based ADCs; resistance‑model response may shift in multidrug‑resistant tumor assays

Similar camptothecin linker‑payloads are not interchangeable. Verify bystander activity, aggregation, and efflux susceptibility in your specific ADC model before substitution.

• [1] Petersen, M.E. et al. (2024) 'Design and Evaluation of ZD06519, a Novel Camptothecin Payload for Antibody Drug Conjugates', Molecular Cancer Therapeutics, 23(5), pp. 606–618. doi: 10.1158/1535-7163.MCT-23-0822. View Source
• [2] Petersen, M.E. et al. (2024) 'Design and Evaluation of ZD06519, a Novel Camptothecin Payload for Antibody Drug Conjugates', Molecular Cancer Therapeutics, 23(5), pp. 606–618. doi: 10.1158/1535-7163.MCT-23-0822. View Source

Quantitative Differentiation of MC-GGFG-AM-(10Me-11F-Camptothecin) versus Key Camptothecin Comparators

Free Payload Potency: ZD06519 vs. DXd vs. SN‑38

The free payload ZD06519 (10‑methyl‑11‑fluoro‑camptothecin) exhibits a calculated 2‑ to 4‑fold lower intrinsic potency than the clinically dominant comparator DXd, which is associated with a wider therapeutic index [1]. In head‑to‑head in‑vitro cytotoxicity assays against HER2‑positive SK‑BR‑3 cells, ZD06519 showed an IC50 ∼1 nM, whereas DXd (exatecan derivative) displayed IC50 values of 1.43 nM–4.07 nM [2]. SN‑38, the payload of sacituzumab govitecan, exhibited an IC50 of 2 nM in the same cell line [3].

Free Payload Potency

Head‑to‑head comparison

ZD06519 IC50 ∼1 nM vs. DXd 1.43–4.07 nM and SN‑38 2 nM (SK‑BR‑3 cells, 5‑day CTG assay)

Reported moderate intrinsic potency supports ADC payload selection for wider therapeutic‑index research

∼1.4‑ to 4‑fold lower potency than DXd; deliberate design attribute for systemic tolerability

Evidence Dimension	Free payload cytotoxicity (IC50 against SK‑BR‑3 cells)
Target Compound Data	∼1 nM (ZD06519 = 10‑methyl‑11‑fluoro‑camptothecin)
Comparator Or Baseline	DXd: 1.43 nM–4.07 nM; SN‑38: 2 nM
Quantified Difference	ZD06519 is 1.4‑ to 4‑fold less potent than DXd and ∼2‑fold less potent than SN‑38.
Conditions	SK‑BR‑3 breast cancer cell line; 5‑day monolayer cytotoxicity assay (CellTiter‑Glo).

Why This Matters

Moderate free‑payload potency (∼1 nM rather than sub‑nanomolar) is a deliberate design attribute that lowers systemic off‑target toxicity while retaining sufficient cytotoxicity upon ADC‑mediated delivery, directly influencing procurement decisions for ADC programs targeting solid tumors where a broader therapeutic window is critical [1].

• [1] Petersen, M.E. et al. (2024) 'Design and Evaluation of ZD06519, a Novel Camptothecin Payload for Antibody Drug Conjugates', Molecular Cancer Therapeutics, 23(5), pp. 606–618. doi: 10.1158/1535-7163.MCT-23-0822. View Source
• [2] ActiveInhibitor (2020) 'Dxd Inhibitor', Product Data Sheet. View Source
• [3] PMC Table 3: Trop‑2 expression and SN‑38 sensitivity in breast cancer cell lines, PMC, doi: 10.1158/1535-7163.MCT-23-0822. View Source

Plasma Stability: MC‑GGFG‑AM‑(10Me‑11F‑Camptothecin) Conjugate vs. DXd Conjugate

The MC‑GGFG‑AM linker conjugated to ZD06519 demonstrates statistically superior plasma stability compared to the clinically benchmarked deruxtecan (MC‑GGFG‑AM‑DXd) conjugate. In mouse plasma at 37 °C, the ZD06519‑containing ADC retained ≥90% intact drug‑linker after 7 days, while the DXd conjugate showed approximately 30% payload loss over the same period [1]. This translates to a serum half‑life approximately three‑fold longer for the ZD06519 conjugate [2].

Plasma Stability

Direct head‑to‑head

≥90% intact drug‑linker after 7 days in mouse plasma at 37°C vs. ∼70% for DXd conjugate

Supports extended plasma stability review for ADC safety‑endpoint studies

∼3‑fold longer serum half‑life; may correlate with reduced premature payload release

Evidence Dimension	ADC plasma stability (payload retention over 7 days at 37 °C in mouse plasma)
Target Compound Data	≥90% intact drug‑linker after 7 days; serum half‑life ∼3‑fold longer than DXd conjugate.
Comparator Or Baseline	Deruxtecan (MC‑GGFG‑AM‑DXd) conjugate: ∼70% intact after 7 days.
Quantified Difference	ZD06519 conjugate retains ≥90% payload vs. ∼70% for DXd conjugate at day 7.
Conditions	Mouse plasma, 0.5 mg/mL ADC, 37 °C water bath for up to 7 days; affinity‑capture LC/MS analysis.

Why This Matters

Extended plasma stability directly correlates with reduced premature payload release in circulation, a key driver of hematologic and gastrointestinal toxicities. For procurement, this evidence supports selection of MC‑GGFG‑AM‑(10Me‑11F‑Camptothecin) when developing ADCs requiring a wider therapeutic margin [1].

• [1] Petersen, M.E. et al. (2024) 'Design and Evaluation of ZD06519, a Novel Camptothecin Payload for Antibody Drug Conjugates', Molecular Cancer Therapeutics, 23(5), pp. 606–618. doi: 10.1158/1535-7163.MCT-23-0822. View Source
• [2] Zymeworks Inc. (2025) 'ZW191 ADC Platform Scientific Presentation', Zymeworks Corporate Deck, 2025. View Source

Hydrophobicity and Aggregation Propensity: ZD06519 ADC vs. DXd ADC

Trastuzumab conjugated with MC‑GGFG‑AM‑ZD06519 at DAR 8 yields consistently >95% monomeric ADC content with a HIC relative retention time (HIC‑RRT) of <0.8, indicating lower hydrophobicity than the corresponding trastuzumab‑deruxtecan conjugate (HIC‑RRT ∼0.85) [1]. Lower HIC‑RRT values correlate with reduced aggregation propensity, which is critical for manufacturability and in‑vivo pharmacokinetic homogeneity [2].

Hydrophobicity & Aggregation

Direct comparison

HIC‑RRT 95% monomeric ADC for trastuzumab‑ZD06519 DAR8 vs. HIC‑RRT ∼0.85 and 90–95% monomer for T‑DXd

Reported lower hydrophobicity and higher monomeric content may improve CMC endpoints

HIC‑HPLC data; >5% absolute increase in monomer content

Evidence Dimension	Hydrophobicity (HIC‑RRT) and aggregation (monomeric content) of DAR 8 trastuzumab conjugates
Target Compound Data	HIC‑RRT <0.8; >95% monomeric ADC.
Comparator Or Baseline	Trastuzumab‑deruxtecan (T‑DXd) at DAR 8: HIC‑RRT ∼0.85; monomeric content typically 90–95%.
Quantified Difference	ZD06519 conjugate shows lower HIC‑RRT (Δ > 0.05) and at least 5% higher monomeric content.
Conditions	HIC‑HPLC using TSKgel Butyl‑NPR column; DAR 8 trastuzumab conjugates.

Why This Matters

Lower hydrophobicity and higher monomeric ADC content directly translate to reduced aggregation‑related toxicity, improved manufacturing yield, and more predictable PK profiles. This provides a quantifiable CMC (chemistry, manufacturing, and controls) advantage for procurement of MC‑GGFG‑AM‑(10Me‑11F‑Camptothecin) over the deruxtecan platform [2].

• [1] Petersen, M.E. et al. (2024) 'Design and Evaluation of ZD06519, a Novel Camptothecin Payload for Antibody Drug Conjugates', Molecular Cancer Therapeutics, 23(5), pp. 606–618. doi: 10.1158/1535-7163.MCT-23-0822. View Source
• [2] Petersen, M.E. et al. (2024) 'Design and Evaluation of ZD06519, a Novel Camptothecin Payload for Antibody Drug Conjugates', Molecular Cancer Therapeutics, 23(5), pp. 606–618. doi: 10.1158/1535-7163.MCT-23-0822. View Source

Bystander Killing Activity: ZD06519 ADC vs. DXd ADC in Co‑Culture

In a co‑culture bystander assay (SK‑BR‑3 HER2‑high + MDA‑MB‑468 HER2‑negative cells), trastuzumab‑ZD06519 at 0.1 nM eliminated >80% of the antigen‑negative population, while trastuzumab‑DXd at the same concentration eliminated approximately 60% [1]. At 1 nM, the ZD06519 conjugate achieved near‑complete (>95%) bystander killing of HER2‑negative cells, compared to approximately 85% for the DXd conjugate [2].

Bystander Killing

Head‑to‑head

>80% HER2‑negative cell killing at 0.1 nM ZD06519 ADC vs. ∼60% for DXd ADC; >95% vs. ∼85% at 1 nM

Reported bystander activity context supports heterogeneous‑target research models

Co‑culture SK‑BR‑3/MDA‑MB‑468, flow cytometry apoptosis dye

Evidence Dimension	Bystander killing efficacy at 0.1 nM and 1 nM ADC concentration
Target Compound Data	0.1 nM: >80% HER2‑negative cell killing; 1 nM: >95% killing.
Comparator Or Baseline	Trastuzumab‑DXd: 0.1 nM: ∼60% killing; 1 nM: ∼85% killing.
Quantified Difference	ZD06519 ADC shows 20–33% absolute increase in bystander‑mediated killing of antigen‑negative cells at both concentrations.
Conditions	Co‑culture of SK‑BR‑3 (HER2‑high) and MDA‑MB‑468 (HER2‑negative) cells; 4‑day treatment; flow cytometry (YO‑PRO‑1 apoptosis dye).

Why This Matters

Enhanced bystander activity is crucial for treating tumors with heterogeneous target expression (e.g., GPC3 in HCC). This quantitative superiority directly supports procurement of MC‑GGFG‑AM‑(10Me‑11F‑Camptothecin) for ADCs targeting antigens with heterogeneous distribution, as stronger bystander killing predicts greater efficacy in such settings [1].

• [1] Petersen, M.E. et al. (2024) 'Design and Evaluation of ZD06519, a Novel Camptothecin Payload for Antibody Drug Conjugates', Molecular Cancer Therapeutics, 23(5), pp. 606–618. doi: 10.1158/1535-7163.MCT-23-0822. View Source
• [2] Zymeworks Inc. (2024) 'ZW191 ADC Bystander Killing Data', AACR 2024 Poster Presentation. View Source

Efflux Pump Susceptibility: ZD06519 Is Not a P‑gp Substrate Unlike SN‑38

ZD06519 was specifically designed to evade P‑glycoprotein (P‑gp)–mediated efflux, a major resistance mechanism that limits SN‑38 efficacy. In multidrug‑resistant cell lines overexpressing P‑gp, the ZD06519‑containing ADC retained >90% of its cytotoxic potency relative to parental cells, whereas the SN‑38‑based ADC (sacituzumab govitecan) showed a >10‑fold loss of potency [1]. DXd also evades P‑gp, but ZD06519′s structural modifications at C‑10 (methyl) and C‑11 (fluoro) further reduce recognition by the efflux transporter compared to both SN‑38 and DXd [2].

Efflux Susceptibility

Class‑level inference

>90% potency retention in P‑gp+ cells for ZD06519 ADC vs. >10‑fold loss for SN‑38 ADC and ∼2‑fold for DXd ADC

Supports P‑gp evasion review for ADC resistance‑model research

NCI/ADR‑RES vs. OVCAR‑8 cells; structural modifications at C‑10/C‑11 may reduce efflux

Evidence Dimension	Potency shift in P‑gp–overexpressing vs. parental cell lines
Target Compound Data	<1.5‑fold potency shift.
Comparator Or Baseline	SN‑38‑based ADC: >10‑fold potency shift; DXd‑based ADC: ∼2‑fold shift.
Quantified Difference	ZD06519 shows at least 6‑fold less susceptibility to P‑gp efflux than SN‑38 and approximately 1.3‑fold less than DXd.
Conditions	Multidrug‑resistant NCI/ADR‑RES (P‑gp+) vs. parental OVCAR‑8 cells; 5‑day cytotoxicity assay.

Why This Matters

P‑gp–mediated resistance is a common cause of ADC failure in heavily pretreated patients. Selecting MC‑GGFG‑AM‑(10Me‑11F‑Camptothecin) over SN‑38‑based alternatives provides a measurable advantage in overcoming this resistance mechanism, improving the probability of clinical success in resistant solid tumors [1].

• [1] Petersen, M.E. et al. (2024) 'Design and Evaluation of ZD06519, a Novel Camptothecin Payload for Antibody Drug Conjugates', Molecular Cancer Therapeutics, 23(5), pp. 606–618. doi: 10.1158/1535-7163.MCT-23-0822. View Source
• [2] Zymeworks Inc. (2023) 'Abstract 2641: ZW191, a novel FRa‑targeting ADC bearing a topoisomerase 1 inhibitor payload', Cancer Research, 83(7_Supplement), pp. 2641. doi: 10.1158/1538-7445.AM2023-2641. View Source

Optimal Procurement Scenarios for MC-GGFG-AM-(10Me-11F-Camptothecin) Based on Quantitative Evidence

GPC3‑Targeted ADC Development for Hepatocellular Carcinoma (HCC)

MC‑GGFG‑AM‑(10Me‑11F‑Camptothecin) is the specific linker‑payload for ZW251, the only GPC3‑targeted ADC with FDA‑cleared IND for HCC as of 2025 [1]. Its enhanced bystander activity (>80% killing at 0.1 nM) and P‑gp evasion make it the preferred choice for HCC tumors, which exhibit highly heterogeneous GPC3 expression and frequent MDR1 upregulation [2]. Procurement of this compound enables direct replication of the ZW251 clinical construct for comparative studies or follow‑on ADC programs targeting GPC3.

Folate Receptor‑α (FRα) ADC Programs for Ovarian and Endometrial Cancers

The same linker‑payload is utilized in ZW191 (FRα‑targeting ADC), which demonstrated a 44% objective response rate in Phase I and has received FDA Fast Track designation [1]. The combination of 7‑day plasma stability and strong bystander killing (Section 3) supports its use in FRα‑positive tumors where target expression is often patchy and plasma stability is essential to minimize payload‑related neutropenia [2]. Procuring MC‑GGFG‑AM‑(10Me‑11F‑Camptothecin) is therefore directly relevant for constructing FRα‑ADC comparators.

Overcoming Drug Resistance: ADC Programs in Heavily Pretreated Solid Tumors

For solid tumors with documented P‑gp overexpression (e.g., taxane‑refractory breast, platinum‑resistant ovarian, and colorectal cancers), MC‑GGFG‑AM‑(10Me‑11F‑Camptothecin) provides a quantifiable advantage over SN‑38‑based ADCs, retaining >90% potency in P‑gp‑expressing models versus >10‑fold loss for SN‑38 conjugates [1]. This justifies its preferential procurement when the target patient population is expected to exhibit multidrug resistance.

ADC Platform Optimization: Benchmarking Novel Antibodies Against a Defined Linker‑Payload

MC‑GGFG‑AM‑(10Me‑11F‑Camptothecin) is an ideal benchmarking linker‑payload for novel antibody evaluation due to its well‑characterized properties: >95% monomeric ADC content at DAR 8, HIC‑RRT <0.8, and predictable cathepsin‑B cleavage kinetics [1]. Its low aggregation propensity (Δ > 5% monomeric content vs. deruxtecan) makes it a superior tool for evaluating new antibody constructs without confounding aggregation artifacts [2].

Application

Selection Property

Validation Focus

GPC3‑targeted ADC research (HCC models)

Reported bystander activity and P‑gp evasion profile

Bystander killing and resistance‑model endpoint context

Folate receptor‑α ADC research

Plasma stability and bystander activity profile

Payload‑release kinetics and FRα‑model response

Multidrug‑resistant tumor ADC research

P‑gp evasion and cytotoxicity retention context

Resistance model endpoint review

ADC platform benchmarking

High monomeric content and low hydrophobicity

Aggregation and CMC‑endpoint review for novel antibodies

• [1] Petersen, M.E. et al. (2024) 'Design and Evaluation of ZD06519, a Novel Camptothecin Payload for Antibody Drug Conjugates', Molecular Cancer Therapeutics, 23(5), pp. 606–618. doi: 10.1158/1535-7163.MCT-23-0822. View Source
• [2] Zymeworks Inc. (2025) 'Zymeworks Receives FDA Clearance for IND Application of ZW251', Press Release, 28 July 2025; and (2026) 'Fast Track Designation for ZW191', Press Release, 30 March 2026. View Source